Cas no 2169145-47-3 (3-(3-formylthiophen-2-yl)prop-2-ynoic acid)

• Product Name: 3-(3-formylthiophen-2-yl)prop-2-ynoic acid
• CAS No: 2169145-47-3
• MF: C₈H₄O₃S
• MW: 180.180561065674
• CID: 6079802
• PubChem ID: 165533997
• Update Time: 2025-06-10

3-(3-formylthiophen-2-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-formylthiophen-2-yl)prop-2-ynoic acid
• 2169145-47-3
• EN300-1585580

• Inchi： 1S/C8H4O3S/c9-5-6-3-4-12-7(6)1-2-8(10)11/h3-5H,(H,10,11)
• InChI Key： URKGAXBDVWHASN-UHFFFAOYSA-N
• SMILES： S1C=CC(C=O)=C1C#CC(=O)O

Computed Properties

• Exact Mass: 179.98811516g/mol
• Monoisotopic Mass: 179.98811516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.6Ų

Additional information on 3-(3-formylthiophen-2-yl)prop-2-ynoic acid

Recent Advances in the Study of 3-(3-Formylthiophen-2-yl)prop-2-ynoic Acid (CAS: 2169145-47-3)

The compound 3-(3-formylthiophen-2-yl)prop-2-ynoic acid (CAS: 2169145-47-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 3-(3-formylthiophen-2-yl)prop-2-ynoic acid, which make it a promising scaffold for the design of novel bioactive molecules. The presence of both a formyl group and a propiolic acid moiety in the thiophene ring allows for diverse chemical modifications, enabling the synthesis of a wide range of derivatives with potential pharmacological properties. Researchers have explored its utility in the development of enzyme inhibitors, antimicrobial agents, and anticancer compounds.

One of the key advancements in the study of this compound is its application in click chemistry. The alkyne functionality in 3-(3-formylthiophen-2-yl)prop-2-ynoic acid facilitates efficient conjugation with azide-containing biomolecules, making it a valuable tool for bioconjugation and labeling studies. This property has been leveraged in the development of targeted drug delivery systems and imaging probes, as demonstrated in recent publications.

In addition to its chemical versatility, 3-(3-formylthiophen-2-yl)prop-2-ynoic acid has shown promising biological activities. Preliminary in vitro studies have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, it has been reported to exhibit inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further mechanistic studies are underway to elucidate its mode of action and optimize its efficacy.

Another area of interest is the antimicrobial potential of this compound. Recent research has demonstrated that derivatives of 3-(3-formylthiophen-2-yl)prop-2-ynoic acid exhibit activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. These findings underscore its potential as a scaffold for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

Despite these promising developments, challenges remain in the optimization of 3-(3-formylthiophen-2-yl)prop-2-ynoic acid for clinical applications. Issues such as solubility, stability, and bioavailability need to be addressed through further structural modifications and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the potential of this compound into tangible therapeutic benefits.

In conclusion, 3-(3-formylthiophen-2-yl)prop-2-ynoic acid (CAS: 2169145-47-3) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. Continued exploration of its applications, coupled with advancements in synthetic methodologies, holds great promise for the discovery of novel therapeutics.